Cas no 1429374-83-3 (Izuforant)

• Product Name: Izuforant
• CAS No: 1429374-83-3
• MF: C₁₂H₁₂BrN₇
• MW: 334.174579620361
• CID: 5629196
• PubChem ID: 71547284
• Update Time: 2023-09-08

Izuforant Chemical and Physical Properties

Names and Identifiers

• MMVBKZHQTLDYKG-UHFFFAOYSA-N
• IZ2A6R2JAL
• 1-(8-bromopyrido[2,3-e][1,2,4]triazolo[4,3-a]pyrazin-4-yl)-N-methylazetidin-3-amine
• CHEMBL5095103
• HY-147276
• US9586959, Compound 24
• 1-(8-Bromopyrido(2,3-E)(1,2,4)triazolo(4,3-a)pyrazin-4-yl)-N-methyl-3-azetidinamine
• 1-(8-Bromopyrido(2,3-E)(1,2,4)triazolo(4,3-a)pyrazin-4- yl)-N-methylazetidin-3-amine
• US9586959, Compound 104
• UNII-IZ2A6R2JAL
• Izuforant
• SCHEMBL14828792
• 1-(8-bromopyrido[2,3-e][1,2,4]triazolo[4,3-a]pyrazin-4- yl)-N-methylazetidin-3-amine
• US9586959, Compound 68
• BDBM294373
• Izuforant [INN]
• CS-0542631
• 3-Azetidinamine, 1-(8-bromopyrido(2,3-E)(1,2,4)triazolo(4,3-a)pyrazin-4-yl)-N-methyl-
• 1429374-83-3
• JW-1601
• 3-Azetidinamine, 1-(8-bromopyrido[2,3-e][1,2,4]triazolo[4,3-a]pyrazin-4-yl)-N-methyl-

• Inchi： 1S/C12H12BrN7/c1-14-8-4-19(5-8)11-12-18-16-6-20(12)9-2-7(13)3-15-10(9)17-11/h2-3,6,8,14H,4-5H2,1H3
• InChI Key： MMVBKZHQTLDYKG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)N1C=NN=C1C(=N2)N1CC(C1)NC

Computed Properties

• Exact Mass: 333.03376g/mol
• Monoisotopic Mass: 333.03376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.98±0.1 g/cm3(Predicted)
• pka: 7.76±0.20(Predicted)